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A thorough review of scientific literature and public databases reveals that "PID-9" as a specific
research target, such as a protein or gene, is not currently established in the field of drug
development and molecular biology. The initial search for "PID-9 research findings"
predominantly yields results related to Pelvic Inflammatory Disease (PID) and the International
Classification of Diseases, Ninth Revision (ICD-9) coding used for its diagnosis and
surveillance.

This guide, therefore, addresses the existing and well-documented research on Pelvic
Inflammatory Disease, a significant health concern, and clarifies the role of the ICD-9
diagnostic code in its study.

Understanding Pelvic Inflammatory Disease (PID)

Pelvic Inflammatory Disease is an infection of the female reproductive organs.[1][2] It most
often occurs when sexually transmitted bacteria spread from the vagina to the uterus, fallopian
tubes, or ovaries.[1] PID can lead to serious complications, including infertility, ectopic
pregnancy, and chronic pelvic pain.[2][3]

Key Research Findings on PID:

e Prevalence and Trends: Studies have shown that millions of women in the United States
have a history of PID.[1] While there has been a decline in the overall prevalence of self-
reported PID history over the years, the burden of the disease remains substantial.[1][4]
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e Risk Factors: Several factors are associated with an increased risk of PID, including young
age at first sexual intercourse, multiple sexual partners, and a history of sexually transmitted
diseases.[2][4]

o Diagnosis and Surveillance: The diagnosis of PID is primarily clinical. Historically, the ICD-9
code 614.9 has been widely used in administrative data to identify PID cases for surveillance
and research purposes.[5] Studies have shown a reasonably high positive predictive value of
using ICD-9 codes alone to identify clinical PID diagnoses.[5]

Comparative Data on PID Diagnosis and Prevalence

The following tables summarize key quantitative data from studies on PID, focusing on
diagnostic accuracy using ICD-9 codes and the prevalence of the disease.

Study/Data Source

Population

Key Finding

GH Study (on ICD-9 Accuracy)

Women with potential PID

cases

70.0% of potential PID cases
identified by ICD-9 codes were
confirmed by medical record

review.[5]

KPCO Study (on ICD-9

Accuracy)

Women with potential PID
cases

69.8% of potential PID cases
identified by ICD-9 codes were
confirmed by medical record

review.[5]

NHANES (2013-2016)

Sexually experienced women
aged 18-44

4.1% reported a history of PID.
[1]

NSFG (2015-2017)

Sexually experienced women
aged 18-44

3.6% reported a history of PID.
[1]

HCUP NEDS (2006-2016)

Emergency department visits

The number of PID-related
emergency department visits
decreased from 173,000 in
2006 to 120,000 in 2016.[1]

Methodologies for Key Experiments
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The validation of PID cases identified through ICD-9 codes typically involves a detailed review
of medical records. The general workflow for such a validation study is outlined below.

Experimental Workflow: PID Case Validation

Case Classification Calculate Positive

Identify Potential PID Cases
(Confirmed PID, Not PID, Uncertain) Predictive Value (PPV)

(Using ICD-9 Codes)

’ Random Sample Selection }—»{ Medical Record Abstraction }—»

Application of Standardized
Clinical Case Definition

Click to download full resolution via product page
Caption: Workflow for validating PID cases identified via ICD-9 codes.
Methodology:

« |dentification of Potential Cases: A cohort of potential PID cases is identified from
administrative health databases using specific ICD-9 codes (e.g., 614.9).[5]

o Sampling: A random sample of these potential cases is selected for detailed review.

» Medical Record Abstraction: Trained personnel abstract relevant clinical information from the
complete medical records of the sampled individuals. This includes clinical signs and
symptoms, laboratory results, and imaging findings.

o Case Definition Application: A standardized clinical case definition for PID is applied to the
abstracted data. This definition is based on established clinical guidelines.

o Classification: Each case is classified as a "confirmed PID case," "not a PID case," or

"uncertain case status" based on the review.[5]

 Statistical Analysis: The positive predictive value (PPV) of the ICD-9 codes is calculated to
determine the accuracy of using these codes for PID surveillance. The PPV is the proportion
of confirmed PID cases among all potential cases identified by the ICD-9 codes.[5]

Conclusion

The research landscape surrounding "PID-9" is firmly rooted in the clinical and epidemiological
study of Pelvic Inflammatory Disease, with the "-9" referring to the ICD-9 diagnostic
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classification system. There is no evidence in the current scientific literature of a molecular
target or drug candidate referred to as "PID-9." The data and methodologies presented here
provide a framework for understanding the surveillance and research of Pelvic Inflammatory
Disease, a significant public health issue. Future research in this area will likely focus on
improved diagnostic methods, prevention strategies, and the long-term consequences of the
disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12362773?utm_src=pdf-body
https://www.benchchem.com/product/b12362773?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10243492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10243492/
https://www.jwatch.org/jw199111190000009/1991/11/19/pid-new-findings-growing-problem
https://www.ncbi.nlm.nih.gov/books/NBK350654/
https://www.ncbi.nlm.nih.gov/books/NBK350654/
https://www.ncbi.nlm.nih.gov/books/NBK350654/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5245165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5245165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5245165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3226320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3226320/
https://www.benchchem.com/product/b12362773#independent-validation-of-pid-9-research-findings
https://www.benchchem.com/product/b12362773#independent-validation-of-pid-9-research-findings
https://www.benchchem.com/product/b12362773#independent-validation-of-pid-9-research-findings
https://www.benchchem.com/product/b12362773#independent-validation-of-pid-9-research-findings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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